1-{3-[(Z)-(3-cyclohexyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}piperidine-4-carboxamide

Specification

• Molecular Formula: C25H29N5O3S2
• Molecular Weight: 511.7 g/mol
• IUPAC Name: 1-[3-[(Z)-(3-cyclohexyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)methyl]-9-methyl-4-oxopyrido[1,2-a]pyrimidin-2-yl]piperidine-4-carboxamide
• Standard InChI: InChI=1S/C25H29N5O3S2/c1-15-6-5-11-29-21(15)27-22(28-12-9-16(10-13-28)20(26)31)18(23(29)32)14-19-24(33)30(25(34)35-19)17-7-3-2-4-8-17/h5-6,11,14,16-17H,2-4,7-10,12-13H2,1H3,(H2,26,31)/b19-14-
• Standard InChI Key: AGXGCTGTZJFGFA-RGEXLXHISA-N
• Isomeric SMILES: CC1=CC=CN2C1=NC(=C(C2=O)/C=C\3/C(=O)N(C(=S)S3)C4CCCCC4)N5CCC(CC5)C(=O)N
• Canonical SMILES: CC1=CC=CN2C1=NC(=C(C2=O)C=C3C(=O)N(C(=S)S3)C4CCCCC4)N5CCC(CC5)C(=O)N

Introduction

1-{3-[(Z)-(3-cyclohexyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}piperidine-4-carboxamide is a complex organic compound that integrates multiple functional groups, including a thiazolidinone core, a pyrido[1,2-a]pyrimidine moiety, and a piperidine ring. This compound is of interest in medicinal chemistry due to its potential pharmacological properties and biological activities.

Synthesis

The synthesis of this compound typically involves several key steps, which can vary based on the specific reagents and conditions used. The process generally requires careful control of reaction conditions to ensure the desired product is formed with high purity.

Synthesis Steps Overview

• Starting Materials Preparation: This involves preparing the necessary precursors, such as the thiazolidinone and pyrido[1,2-a]pyrimidine components.

• Coupling Reactions: The thiazolidinone and pyrido[1,2-a]pyrimidine moieties are coupled to form the core structure.

• Piperidine Ring Attachment: The piperidine ring is attached to the pyrido[1,2-a]pyrimidine core.

• Carboxamide Formation: The final step involves the formation of the carboxamide group.

Biological Activities and Potential Applications

Compounds with similar structural motifs to 1-{3-[(Z)-(3-cyclohexyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}piperidine-4-carboxamide often exhibit significant biological activities, including antimicrobial and anticancer effects. The unique combination of functional groups in this compound suggests potential therapeutic applications across various fields.

Interaction Studies and Pharmacodynamics

Understanding the pharmacodynamics of this compound requires interaction studies to elucidate how it behaves in biological systems. Key areas of focus include its binding affinity to specific targets and its metabolic stability.

Interaction Studies Overview

• Target Binding Assays: To determine the compound's affinity for specific biological targets.

• Metabolic Stability Tests: To assess how the compound is metabolized in the body.

• Cellular Assays: To evaluate its effects on living cells.